N-(2,2-dimethoxyethyl)propan-1-amine

• CAS No.: 55511-90-5
• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)propan-1-amine
• InChI: InChI=1S/C7H17NO2/c1-4-5-8-6-7(9-2)10-3/h7-8H,4-6H2,1-3H3
• InChI Key: QAKQVIWDMWKSBD-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC(OC)OC

Description

N-(2,2-Dimethoxyethyl)propan-1-amine is a secondary amine characterized by a propylamine chain attached to a 2,2-dimethoxyethyl group. Its molecular formula is C₇H₁₇NO₂ (molecular weight: 147.22 g/mol). The compound features two methoxy (-OCH₃) groups on the ethyl chain, which enhance polarity and solubility in polar solvents.

Synthesis: The compound can be synthesized via aminolysis reactions involving aminoacetaldehyde dimethyl acetal and primary amines under basic conditions, as seen in related compounds (e.g., N-(2,2-dimethoxyethyl)-5-fluoro-2-nitroaniline, synthesized in 86% yield) .

Applications: This compound serves as a key intermediate in pharmaceutical synthesis. For example, derivatives of N-(2,2-dimethoxyethyl)propan-1-amine are precursors to imidazopyridinones, which exhibit antioxidant properties and protect cells against reactive oxygen species .

Comparison with Similar Compounds

N-(2-Methoxyethyl)propan-1-amine

• Molecular Formula: C₆H₁₅NO (117.19 g/mol)
• Structure : Contains a single methoxy group on the ethyl chain.
• Properties : Lower molecular weight and reduced steric hindrance compared to the dimethoxy analog. The single methoxy group moderately increases polarity but less so than two methoxy groups.
• Applications : Used in organic synthesis as an intermediate, particularly in reactions requiring moderate polarity .

N-(2,2-Diphenylethyl)propan-1-amine Derivatives

• Example : N-(2,2-Diphenylethyl)-2-(6-methoxynaphthalen-2-yl)propanamide .
• Molecular Formula: ~C₂₆H₂₅NO₂ (exact weight varies).
• Structure : Bulky diphenylethyl substituents introduce significant lipophilicity.
• Properties : High hydrophobicity due to aromatic rings; suitable for lipid-rich environments.
• Applications : Used in bioactive compound synthesis, particularly for drug candidates targeting hydrophobic binding pockets .

N,N-Dimethylpropan-1-amine

• Molecular Formula : C₅H₁₃N (87.16 g/mol)
• Properties : Highly basic and volatile; soluble in water and organic solvents.
• Applications : Common base in organic reactions, such as deprotonation and catalysis .

Aromatic-Substituted Amines (e.g., N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)propan-1-amine)

• Molecular Formula: C₂₀H₂₂NOS (336.46 g/mol) .
• Structure : Incorporates aromatic (naphthyl and thienyl) groups, altering electronic properties.
• Properties : Planar aromatic systems enable π-π interactions; used in photochemical applications.
• Applications : Intermediates in synthesizing antidepressants (e.g., duloxetine derivatives) .

Data Table: Key Comparative Metrics

Compound Name	Molecular Formula	Molecular Weight	Substituents	Polarity	Key Applications
N-(2,2-dimethoxyethyl)propan-1-amine	C₇H₁₇NO₂	147.22 g/mol	2,2-dimethoxyethyl	High	Pharmaceutical intermediates
N-(2-methoxyethyl)propan-1-amine	C₆H₁₅NO	117.19 g/mol	2-methoxyethyl	Moderate	Organic synthesis
N-(2,2-diphenylethyl)propan-1-amine	C₁₇H₂₁N	239.36 g/mol	2,2-diphenylethyl	Low	Bioactive compounds
N,N-dimethylpropan-1-amine	C₅H₁₃N	87.16 g/mol	Dimethyl	Low	Catalysis, base
N,N-Dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)propan-1-amine	C₂₀H₂₂NOS	336.46 g/mol	Naphthyloxy, thienyl	Moderate	Antidepressant precursors

Research Findings and Structural Insights

• Solubility and Reactivity : The dimethoxyethyl group in N-(2,2-dimethoxyethyl)propan-1-amine enhances solubility in polar solvents (e.g., acetonitrile, DMSO), making it ideal for reactions requiring polar aprotic environments. In contrast, diphenylethyl derivatives are better suited for lipid-rich systems .
• Crystal Packing: Compounds with dimethoxyethyl groups exhibit intramolecular hydrogen bonds (e.g., N18–H···O24 in imidazopyridinone precursors), stabilizing their conformations .
• Synthetic Flexibility : The dimethoxyethyl group can be selectively deprotected (e.g., using trimethylsilyl iodide) to generate reactive intermediates for cyclization reactions .